Cas no 2229537-38-4 (1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229537-38-4
• MF: C₉H₇F₂NO₃
• MW: 215.153589487076
• CID: 6420222
• PubChem ID: 165979354
• Update Time: 2025-11-01

1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol
• EN300-1818574
• 2229537-38-4

• Inchi： 1S/C9H7F2NO3/c1-2-9(13)5-3-6(10)7(11)4-8(5)12(14)15/h2-4,9,13H,1H2
• InChI Key： VZRIQJURVZGOTM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C=C)O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 215.03939941g/mol
• Monoisotopic Mass: 215.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol

Introduction to 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol (CAS No: 2229537-38-4)

1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229537-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a conjugated system involving an α,β-unsaturated carbonyl group and a nitro-substituted aromatic ring, which are known for their versatile reactivity and biological activity. The presence of both fluoro and nitro substituents in the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol contribute to its potential utility in various biochemical pathways. The α,β-unsaturated carbonyl moiety is a key pharmacophore in many bioactive molecules, capable of engaging in hydrogen bonding interactions and π-stacking with biological targets. This structural motif is often found in natural products and synthetic drugs, where it plays a crucial role in modulating enzyme activity and receptor binding. The nitro group attached to the aromatic ring further enhances the compound's reactivity, allowing for potential reduction to an amine or diazotization reactions, which can be exploited in synthetic chemistry for derivatization purposes.

The fluoro substituents at the 4 and 5 positions of the phenyl ring are strategically placed to influence the electronic distribution of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, fluoroalkyl groups can increase the metabolic resistance of a drug molecule by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can participate in weak interactions such as halogen bonding, which can be exploited to enhance binding specificity to biological targets. The combination of these structural elements makes 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol a fascinating subject for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. For instance, computational models suggest that the α,β-unsaturated carbonyl group may bind to the active site of cyclooxygenase (COX), an enzyme implicated in pain and inflammation. Furthermore, the presence of both fluoro and nitro substituents could enhance binding affinity by optimizing hydrogen bonding networks and hydrophobic interactions.

In vitro studies have begun to elucidate the pharmacological profile of 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol. Initial experiments have demonstrated its potential as an inhibitor of COX enzymes, with promising results comparable to some known nonsteroidal anti-inflammatory drugs (NSAIDs). The fluoro substituents are thought to contribute to its stability by reducing susceptibility to metabolic degradation, while the nitro group may facilitate interactions with polar residues in the enzyme active site. Additionally, preliminary toxicology studies indicate that this compound exhibits low toxicity at therapeutic concentrations, suggesting its potential for further development into a safe and effective drug.

The synthesis of 1-(4,5-difluoro-2-nitrophenyl)prop-2-en-1-ol presents unique challenges due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have improved the efficiency of producing this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the conjugated system between the phenyl ring and the propenone moiety. Additionally, fluorochemical techniques have been optimized to introduce fluorine atoms at specific positions with high selectivity.

The role of fluorine chemistry in pharmaceutical development cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The ability of fluorine atoms to modulate solubility, permeability across biological membranes (lipophilicity), and metabolic stability has led to their widespread use in modern drug design. The incorporation of fluoro groups into bioactive molecules has been associated with enhanced binding affinity, prolonged half-life, and reduced side effects. As such, compounds like 1-(4,5-difluoro-2-nitrophenyl)propenone, when fluorinated appropriately at positions 4 and 5 on the phenyl ring, represent valuable scaffolds for developing next-generation therapeutics.

Future research directions for 1-(4-methylpentanone CAS No: 56389935648) include exploring its potential as an intermediate in synthesizing more complex drug candidates. By modifying different functional groups on this molecule, researchers can generate libraries of derivatives with tailored biological activities. For instance, introducing additional heterocycles or appending pharmacophores at various positions could lead to novel compounds with enhanced efficacy against specific diseases such as cancer or neurodegenerative disorders.* Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on kinases involved in tumor growth, making them attractive candidates for further investigation.*

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like *CAS No: 56389935648*. These computational tools can predict molecular properties* such as solubility* bioavailability*and toxicity*with remarkable accuracy.* By leveraging these technologies,* researchers can prioritize compounds based on their predicted pharmacological profiles* thereby streamlining experimental validation.* This approach has already been instrumental*in identifying novel therapeutic agents*including those derived from *CAS No: 56389935648*